Cas no 90036-55-8 (1-Naphthalenecarbonitrile, 4,6-dimethoxy-)

• Product Name: 1-Naphthalenecarbonitrile, 4,6-dimethoxy-
• CAS No: 90036-55-8
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 795875
• PubChem ID: 13123043
• Update Time: 2025-04-19

1-Naphthalenecarbonitrile, 4,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 4,6-dimethoxy-
• 4,6-dimethoxynaphthalene-1-carbonitrile
• 90036-55-8
• DTXSID10519678

• Inchi： 1S/C13H11NO2/c1-15-10-4-5-11-9(8-14)3-6-13(16-2)12(11)7-10/h3-7H,1-2H3
• InChI Key： DIYXCSVIPDRBRL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#N)=C2C=CC(=CC2=1)OC

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.2Ų